Cas no 2648947-96-8 (1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2648947-96-8
• MF: C₁₀H₈ClFN₂O₂S
• MW: 274.699123382568
• CID: 5680615
• PubChem ID: 165899288
• Update Time: 2025-06-14

1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26624895
• 2648947-96-8
• 1-[(4-chlorophenyl)methyl]-1H-pyrazole-4-sulfonyl fluoride
• Z4405556955
• 1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride

• Inchi： 1S/C10H8ClFN2O2S/c11-9-3-1-8(2-4-9)6-14-7-10(5-13-14)17(12,15)16/h1-5,7H,6H2
• InChI Key： CTYTYYBEJYONEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=C(C=N1)S(=O)(=O)F

Computed Properties

• Exact Mass: 273.9979045g/mol
• Monoisotopic Mass: 273.9979045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride

Recent Advances in the Study of 1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride (CAS: 2648947-96-8)

1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride (CAS: 2648947-96-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is increasingly recognized for its potential as a covalent inhibitor, particularly in the context of targeting serine hydrolases and other enzymes. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and drug discovery, owing to its ability to form stable covalent bonds with active site residues.

The compound's mechanism of action involves the sulfonyl fluoride group reacting with nucleophilic amino acids, such as serine, in enzyme active sites. This reactivity has been leveraged in the development of probes for studying enzyme function and in the design of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride in selectively inhibiting specific serine hydrolases, suggesting its potential as a lead compound for therapeutic development.

Recent advancements in synthetic chemistry have also improved the accessibility of this compound. A novel synthetic route reported in Organic Letters (2024) offers higher yields and better scalability, addressing previous challenges in its production. This development is particularly significant for researchers requiring larger quantities of the compound for biological studies or high-throughput screening.

In the context of drug discovery, computational modeling studies have provided insights into the binding modes of 1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride with various targets. Molecular dynamics simulations published in ACS Chemical Biology (2023) revealed that the 4-chlorophenyl group contributes to favorable hydrophobic interactions, while the pyrazole ring enhances solubility - a combination that makes this compound particularly interesting for further optimization.

The safety profile of this compound has also been a subject of recent investigation. Toxicology studies conducted in vitro and in zebrafish models (Bioorganic & Medicinal Chemistry, 2024) indicate that while the compound shows some cytotoxicity at higher concentrations, it exhibits a reasonable therapeutic window at effective doses for enzyme inhibition. These findings support its continued investigation as a potential therapeutic agent.

Looking forward, researchers are exploring the modification of 1-(4-chlorophenyl)methyl-1H-pyrazole-4-sulfonyl fluoride to enhance its selectivity and pharmacological properties. Several analogs with variations in the phenyl and pyrazole moieties are currently being evaluated, with preliminary results suggesting improved target engagement and reduced off-target effects. These developments position this compound as a valuable tool for chemical biology research and a promising starting point for drug discovery programs targeting serine hydrolases and related enzymes.